4-{4-[2-(3-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one

• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol
• IUPAC Name: (4Z)-4-[[4-[2-(3-methylphenoxy)ethoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C25H21NO4/c1-18-6-5-9-22(16-18)29-15-14-28-21-12-10-19(11-13-21)17-23-25(27)30-24(26-23)20-7-3-2-4-8-20/h2-13,16-17H,14-15H2,1H3/b23-17-
• InChI Key: YPFWLCDKOQQBSL-QJOMJCCJSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)OCCOC2=CC=C(C=C2)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4
• SMILES: CC1=CC(=CC=C1)OCCOC2=CC=C(C=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4

Description

4-{4-[2-(3-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one, also known as MPBPO, is a synthetic compound that has gained significant attention in scientific research. It belongs to the class of oxazolone derivatives and exhibits a wide range of biological activities. MPBPO has been extensively studied for its potential use in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 4-{4-[2-(3-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to act by scavenging free radicals and inhibiting the production of reactive oxygen species. It has also been shown to modulate various signaling pathways involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cell proliferation in various cell types. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

4-{4-[2-(3-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has several advantages for laboratory experiments, including its high purity, stability, and solubility in various solvents. However, it also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for the research on 4-{4-[2-(3-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one. One potential area of research is the development of this compound-based fluorescent probes for the detection of metal ions in biological systems. Another area of research is the investigation of the potential use of this compound as a therapeutic agent for various diseases such as cancer, diabetes, and neurodegenerative disorders. Further studies are also needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 4-{4-[2-(3-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is a multi-step process that involves the reaction of 2-(3-methylphenoxy)ethanol with benzaldehyde in the presence of a base such as potassium carbonate. The resulting product is then subjected to a cyclization reaction with phenylglycine to form the final compound. The synthesis of this compound has been optimized to achieve high yields and purity, making it suitable for various research applications.

Scientific Research Applications

4-{4-[2-(3-methylphenoxy)ethoxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has been extensively studied for its potential use in various scientific research applications. It has been shown to exhibit potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.